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Compound of Interest

Compound Name: CK-963

Cat. No.: B12371826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preliminary findings on CK-963, a

novel cardiac troponin activator. The document synthesizes available preclinical data, focusing

on its mechanism of action, quantitative effects, and the experimental methodologies employed

in its initial investigation.

Core Mechanism of Action
CK-963 functions as a direct activator of the cardiac troponin complex.[1] Unlike traditional

inotropic agents that modulate intracellular calcium concentrations, CK-963 enhances cardiac

contractility by directly interacting with cardiac troponin.[1][2] This interaction sensitizes the

sarcomere to calcium, leading to an increase in the force of contraction without a

corresponding rise in intracellular calcium levels.[2] This targeted mechanism avoids the

potential adverse effects associated with broader signaling pathway activation, such as those

involving phosphodiesterase-3 (PDE-3) inhibition.[1][2][3]

Signaling Pathway
The following diagram illustrates the proposed signaling pathway for CK-963.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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